Cas no 72293-68-6 (2-(4-Chloro-3-methylphenoxy)acetohydrazide)

• Product Name: 2-(4-Chloro-3-methylphenoxy)acetohydrazide
• CAS No: 72293-68-6
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• MDL: MFCD00705189
• CID: 566328
• PubChem ID: 692252
• Update Time: 2025-05-26

2-(4-Chloro-3-methylphenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3-methylphenoxy)acetohydrazide
• (4-CHLORO-3-METHYL-PHENOXY)-ACETIC ACID HYDRAZIDE
• Acetic acid,2-(4-chloro-3-methylphenoxy)-, hydrazide
• (4-Chloro-3-methylphenoxy)acetic acid hydrazide
• 4-Chloro-3-methylphenoxyacetic acid hydrazid
• 4-Chloro-3-methylphenoxyacetylhydrazine
• AC1LETSM
• Acetic acid, (4-chloro-3-methylphenoxy)-, hydrazide
• AG-G-84451
• BRN 4683390
• F3095-0212
• 4-Isoxazolecarboxylic acid, 5-(fluoromethyl)-3-phenyl-, ethyl ester
• (4-Chloro-3-methyl-phenoxy)acetic acid hydrazide
• 2-(4-chloro-3-methylphenoxy) acetohydrazide
• SR-01000207245
• CS-0207115
• 72293-68-6
• Oprea1_253760
• AKOS000116268
• Z56823445
• EN300-03632
• BIM-0019400.P001
• SR-01000207245-1
• CCG-7540
• Cambridge id 5366578
• MFCD00705189
• AB00083209-01
• UPCMLD0ENAT0507-4555:001
• CBMicro_019307
• DTXSID20222621
• VS-04962
• BBL015538
• G72707
• STK074983
• ALBB-002579

• MDL： MFCD00705189
• Inchi： 1S/C9H11ClN2O2/c1-6-4-7(2-3-8(6)10)14-5-9(13)12-11/h2-4H,5,11H2,1H3,(H,12,13)
• InChI Key： DLFJAQDMJDJPKW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OCC(NN)=O

Computed Properties

• Exact Mass: 214.05103
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Chloro-3-methylphenoxy)acetohydrazide

Comprehensive Overview of 2-(4-Chloro-3-methylphenoxy)acetohydrazide (CAS No. 72293-68-6): Properties, Applications, and Research Insights

2-(4-Chloro-3-methylphenoxy)acetohydrazide (CAS No. 72293-68-6) is a specialized organic compound with a molecular formula of C₉H₁₁ClN₂O₂. This hydrazide derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactive properties. The compound's 4-chloro-3-methylphenoxy moiety combined with an acetohydrazide functional group makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 2-(4-Chloro-3-methylphenoxy)acetohydrazide has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in its role as a precursor for antimicrobial agents and plant growth regulators, aligning with global trends in sustainable agriculture and antibiotic resistance mitigation. The compound's structure-activity relationship (SAR) is frequently studied to optimize its efficacy in target applications.

From a synthetic chemistry perspective, CAS 72293-68-6 exhibits notable reactivity in condensation reactions, often serving as a key building block for hydrazone and azole derivatives. Its chloro-methyl aromatic segment enhances lipophilicity, a property highly valued in the design of bioactive compounds with improved membrane permeability. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound and its derivatives.

Environmental and safety profiles of 2-(4-Chloro-3-methylphenoxy)acetohydrazide are critical considerations for industrial applications. Recent studies focus on its biodegradation pathways and ecotoxicological effects, addressing growing consumer concerns about chemical sustainability. Regulatory compliance with REACH and OECD guidelines ensures responsible handling and disposal practices for this compound.

The pharmaceutical industry explores 72293-68-6 for potential enzyme inhibition properties, particularly in targeting metabolic disorders. Its molecular framework shows promise in modulating kinase and protease activities, making it relevant to cancer and diabetes research. These investigations often appear in PubMed-indexed journals, reflecting the compound's scientific relevance.

In material science, derivatives of 2-(4-Chloro-3-methylphenoxy)acetohydrazide contribute to advanced polymer formulations. The compound's ability to form coordination complexes with transition metals enables applications in catalysis and functional materials. Such interdisciplinary applications demonstrate its versatility beyond traditional chemical domains.

Market analysts note increasing patent filings involving CAS 72293-68-6, particularly in Asia-Pacific regions where specialty chemical production thrives. The compound's cost-effectiveness and scalable synthesis make it attractive for commercial development. Quality standards typically specify ≥98% purity for research-grade material, with strict controls on impurity profiles.

Future research directions for 2-(4-Chloro-3-methylphenoxy)acetohydrazide may explore its computational chemistry parameters using molecular docking simulations, a trending approach in rational drug design. The compound's QSAR (Quantitative Structure-Activity Relationship) modeling could further unlock its potential in targeted therapies.